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Compound of Interest

Compound Name: Ortho-fluoro 4-ANBP

Cat. No.: B2914974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of

Ortho-fluoro 4-ANBP (N-(2-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine), an analytical

reference standard and intermediate in the synthesis of certain opioids.[1][2] Adherence to

these guidelines is crucial to ensure the integrity of the compound and the safety of laboratory

personnel.

Chemical and Physical Properties
Ortho-fluoro 4-ANBP is a crystalline solid with the following properties:
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Property Value Reference

CAS Number 416876-71-6 [1]

Molecular Formula C₁₈H₂₁FN₂ [1]

Formula Weight 284.4 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility

DMF: 25 mg/ml; DMSO: 50

mg/ml; Ethanol: 100 mg/ml;

Ethanol:PBS (pH 7.2) (1:3):

0.25 mg/ml

[1]

Storage Procedures
Proper storage is essential to maintain the stability and integrity of Ortho-fluoro 4-ANBP.

Storage Temperature: The recommended storage temperature is -20°C.[3][4]

Stability: When stored at the recommended temperature, the compound is stable for at least

5 years.[1][3][5]

Storage Container: Store in the original, tightly sealed container to prevent contamination

and degradation.

Storage Location: Keep in a designated, controlled-access cold storage unit (e.g., a

laboratory-grade freezer).

Handling Protocols
Due to its classification as an analytical reference standard and its structural similarity to

opioids, Ortho-fluoro 4-ANBP should be handled with care in a controlled laboratory

environment.[1]

3.1. Personal Protective Equipment (PPE)
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All personnel handling Ortho-fluoro 4-ANBP must wear the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles to protect from accidental splashes.

Lab Coat: A standard laboratory coat to protect clothing and skin.

3.2. Engineering Controls

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is recommended.

3.3. Handling Procedure

Preparation: Before handling, ensure all necessary PPE is donned and the work area is

clean and uncluttered.

Weighing: If weighing the solid form, perform this task in a chemical fume hood or a balance

enclosure to minimize inhalation risk.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. Use appropriate volumetric glassware for accurate measurements. The

compound is soluble in DMF, DMSO, and ethanol.[1]

Spill Management: In case of a spill, isolate the area. For small spills, absorb the material

with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. For larger spills, follow institutional emergency procedures.

Decontamination: Clean the work area and any contaminated equipment with an appropriate

solvent (e.g., ethanol) followed by soap and water.

3.4. Disposal

Dispose of waste material in accordance with local, state, and federal regulations for chemical

waste. Do not dispose of down the drain.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2914974?utm_src=pdf-body
https://www.caymanchem.com/product/25958/ortho-fluoro-4-anbp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2914974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Safe Handling and Storage
The following diagram illustrates the key steps for the safe handling and storage of Ortho-
fluoro 4-ANBP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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